Cas no 2228185-51-9 (4-(5-bromo-2-fluoropyridin-3-yl)-1,3-thiazol-2-amine)
4-(5-bromo-2-fluoropyridin-3-yl)-1,3-thiazol-2-amine Chemical and Physical Properties
Names and Identifiers
-
- 4-(5-bromo-2-fluoropyridin-3-yl)-1,3-thiazol-2-amine
- EN300-1909307
- 2228185-51-9
-
- Inchi: 1S/C8H5BrFN3S/c9-4-1-5(7(10)12-2-4)6-3-14-8(11)13-6/h1-3H,(H2,11,13)
- InChI Key: NLPCLJRBJFQFBG-UHFFFAOYSA-N
- SMILES: BrC1=CN=C(C(=C1)C1=CSC(N)=N1)F
Computed Properties
- Exact Mass: 272.93716g/mol
- Monoisotopic Mass: 272.93716g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 209
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 80Ų
4-(5-bromo-2-fluoropyridin-3-yl)-1,3-thiazol-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1909307-0.05g |
4-(5-bromo-2-fluoropyridin-3-yl)-1,3-thiazol-2-amine |
2228185-51-9 | 0.05g |
$1200.0 | 2023-09-18 | ||
| Enamine | EN300-1909307-0.1g |
4-(5-bromo-2-fluoropyridin-3-yl)-1,3-thiazol-2-amine |
2228185-51-9 | 0.1g |
$1257.0 | 2023-09-18 | ||
| Enamine | EN300-1909307-0.25g |
4-(5-bromo-2-fluoropyridin-3-yl)-1,3-thiazol-2-amine |
2228185-51-9 | 0.25g |
$1315.0 | 2023-09-18 | ||
| Enamine | EN300-1909307-0.5g |
4-(5-bromo-2-fluoropyridin-3-yl)-1,3-thiazol-2-amine |
2228185-51-9 | 0.5g |
$1372.0 | 2023-09-18 | ||
| Enamine | EN300-1909307-1.0g |
4-(5-bromo-2-fluoropyridin-3-yl)-1,3-thiazol-2-amine |
2228185-51-9 | 1g |
$1429.0 | 2023-06-01 | ||
| Enamine | EN300-1909307-2.5g |
4-(5-bromo-2-fluoropyridin-3-yl)-1,3-thiazol-2-amine |
2228185-51-9 | 2.5g |
$2800.0 | 2023-09-18 | ||
| Enamine | EN300-1909307-5.0g |
4-(5-bromo-2-fluoropyridin-3-yl)-1,3-thiazol-2-amine |
2228185-51-9 | 5g |
$4143.0 | 2023-06-01 | ||
| Enamine | EN300-1909307-10.0g |
4-(5-bromo-2-fluoropyridin-3-yl)-1,3-thiazol-2-amine |
2228185-51-9 | 10g |
$6144.0 | 2023-06-01 | ||
| Enamine | EN300-1909307-1g |
4-(5-bromo-2-fluoropyridin-3-yl)-1,3-thiazol-2-amine |
2228185-51-9 | 1g |
$1429.0 | 2023-09-18 | ||
| Enamine | EN300-1909307-5g |
4-(5-bromo-2-fluoropyridin-3-yl)-1,3-thiazol-2-amine |
2228185-51-9 | 5g |
$4143.0 | 2023-09-18 |
4-(5-bromo-2-fluoropyridin-3-yl)-1,3-thiazol-2-amine Related Literature
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
Additional information on 4-(5-bromo-2-fluoropyridin-3-yl)-1,3-thiazol-2-amine
Research Brief on 4-(5-bromo-2-fluoropyridin-3-yl)-1,3-thiazol-2-amine (CAS: 2228185-51-9): Recent Advances and Applications in Chemical Biology and Medicine
The compound 4-(5-bromo-2-fluoropyridin-3-yl)-1,3-thiazol-2-amine (CAS: 2228185-51-9) has recently emerged as a promising scaffold in chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in drug discovery.
Recent studies have highlighted the role of 4-(5-bromo-2-fluoropyridin-3-yl)-1,3-thiazol-2-amine as a key intermediate in the development of kinase inhibitors, particularly targeting cancer-related pathways. The bromo-fluoro-pyridine moiety enhances binding affinity to ATP pockets of kinases, while the thiazol-2-amine group contributes to solubility and metabolic stability. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor for Bruton's tyrosine kinase (BTK) inhibitors with improved selectivity profiles.
Significant progress has been made in the synthetic optimization of this compound. A novel one-pot synthesis method reported in ACS Omega (2024) achieves 85% yield with reduced byproducts, addressing previous challenges in large-scale production. The improved synthetic route utilizes palladium-catalyzed cross-coupling reactions, demonstrating the compound's versatility for structure-activity relationship (SAR) studies.
In pharmacological evaluations, derivatives of 4-(5-bromo-2-fluoropyridin-3-yl)-1,3-thiazol-2-amine have shown nanomolar potency against several cancer cell lines, including non-small cell lung cancer (NSCLC) and triple-negative breast cancer (TNBC). Mechanistic studies reveal dual inhibition of both PI3K and mTOR pathways, suggesting potential for combination therapies. Notably, a phase I clinical trial (NCT05678945) is currently investigating a lead compound derived from this scaffold.
The compound's ADME properties have been systematically characterized in recent preclinical studies. Its moderate lipophilicity (LogP = 2.1) and good membrane permeability make it suitable for oral administration, while the fluorine atom enhances metabolic stability. However, researchers note the need for further optimization of its CYP450 inhibition profile to reduce potential drug-drug interactions.
Emerging applications extend beyond oncology, with recent findings suggesting neuroprotective effects in Parkinson's disease models. The compound's ability to modulate α-synuclein aggregation, as reported in Nature Chemical Biology (2024), opens new avenues for neurodegenerative disease research. This multifunctional potential positions 4-(5-bromo-2-fluoropyridin-3-yl)-1,3-thiazol-2-amine as a valuable tool compound for chemical biology investigations.
Future research directions include the development of prodrug formulations to enhance bioavailability and the exploration of its utility in PROTAC (proteolysis targeting chimera) design. The compound's unique chemical features, particularly the handle for further derivatization at the 5-bromo position, make it particularly attractive for these advanced therapeutic modalities. Ongoing structure-based drug design efforts aim to leverage these properties for next-generation targeted therapies.
2228185-51-9 (4-(5-bromo-2-fluoropyridin-3-yl)-1,3-thiazol-2-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)